Cas no 376592-71-1 (5-(2-Methoxy-5-methylphenyl)nicotinic acid)

5-(2-Methoxy-5-methylphenyl)nicotinic acid structure
376592-71-1 structure
Product Name:5-(2-Methoxy-5-methylphenyl)nicotinic acid
CAS No:376592-71-1
MF:C14H13NO3
MW:243.257923841476
CID:2114583
Update Time:2023-08-03

5-(2-Methoxy-5-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methoxy-5-methylphenyl)nicotinic acid
    • 5-(2-methoxy-5-methylphenyl)pyridine-3-carboxylic acid
    • 5-(2-Methoxy-5-methylphenyl)nicotinic acid
    • Inchi: 1S/C14H13NO3/c1-9-3-4-13(18-2)12(5-9)10-6-11(14(16)17)8-15-7-10/h3-8H,1-2H3,(H,16,17)
    • InChI Key: IEUDVRLMPZODHW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C)=CC=1C1C=NC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 243.09
  • Monoisotopic Mass: 243.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
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